N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-thiophenecarboxamide

• IUPAC Name: N-[[3-(trifluoromethyl)phenyl]carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H9F3N2OS2/c14-13(15,16)8-3-1-4-9(7-8)17-12(20)18-11(19)10-5-2-6-21-10/h1-7H,(H2,17,18,19,20)
• InChI Key: MREDBSJEHVADCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=S)NC(=O)C2=CC=CS2)C(F)(F)F
• Molecular Formula: C13H9F3N2OS2
• Molecular Weight: 330.4 g/mol

Description

“N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-thiophenecarboxamide” is a chemical compound that belongs to the class of thiophene derivatives. This compound is of interest due to its structure and potential applications in various fields of chemistry and material science.

Synthesis Analysis

The synthesis of thiophene derivatives typically involves reactions with different organic reagents. For example, a similar compound, "N-{[(4-bromophenyl)amino]carbonothioyl}benzamide," was synthesized using spectroscopic techniques and characterized by mass spectrometry and X-ray diffraction, indicating a possible approach for synthesizing related compounds like “N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-thiophenecarboxamide” (Saeed, Rashid, Bhatti, & Jones, 2010).

Molecular Structure Analysis

The molecular structure of thiophene derivatives can be complex. For instance, compounds like "3-Amino-N-[4-chloro-3-(Trifluoromethyl)Phenyl]-4-Morpholino-1H-Indazole-1-Carboxamide" have been analyzed using X-ray diffraction to determine their crystal structure, which could provide insights into the structure of “N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-thiophenecarboxamide” (Ji et al., 2018).

Chemical Reactions and Properties

The reactivity of thiophene derivatives with various reagents leads to the formation of novel compounds. For example, thiophene-3-carboxamide derivatives react with aryl aldehydes to yield Schiff bases, which could be indicative of the reactivity of “N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-thiophenecarboxamide” (Arora, Saravanan, Mohan, & Bhattacharjee, 2012).